Magnesium-DL-aspartate tetrahydrate

• Molecular Formula: C4H13MgNO8
• Molecular Weight: 227.45 g/mol
• InChI: InChI=1S/C4H7NO4.Mg.4H2O/c5-2(4(8)9)1-3(6)7;;;;;/h2H,1,5H2,(H,6,7)(H,8,9);;4*1H2/q;+2;;;;/p-2
• InChIKey: DFWMIGMDISTQBJ-UHFFFAOYSA-L

Magnesium-DL-aspartate tetrahydrate: Physicochemical and Structural Overview for Procurement

Magnesium-DL-aspartate tetrahydrate (CAS 7018-07-7) is a racemic magnesium salt of aspartic acid that crystallizes as a tetrahydrate. The compound forms a defined crystalline hydrate with four water molecules per formula unit, establishing a stable monoclinic crystal lattice (space group P21/c) in which the magnesium ion is octahedrally coordinated by four equatorial water oxygens and two axial β‑carboxylate oxygens from the aspartate ligands [1]. It is a white crystalline powder or crystals with a molecular weight of 360.56 g·mol⁻¹ (for the bis‑hydrogen aspartate tetrahydrate complex) and is freely soluble in water [2].

Defined tetrahydrate crystal form with 4 H₂O per formula unit

Racemic DL-aspartate stereochemistry (not single-enantiomer L-form)

Monoclinic P2₁/c lattice; octahedral Mg coordination via water and β‑carboxylate oxygens

Freely soluble in water; intermediate aqueous solubility among Mg salts

• [1] Schmidbaur, H., Bach, I., Wilkinson, D. L., & Müller, G. (1989). Metal ion binding by amino acids. The crystal structure of racemic magnesium bis(hydrogen aspartate) tetrahydrate Mg(L‐AspH)(D‐AspH)·4 H₂O. Chemische Berichte, 122(8), 1445–1447. DOI: 10.1002/cber.19891220811 View Source
• [2] Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85–91. View Source

Magnesium-DL-aspartate tetrahydrate: Why Generic Salt Substitution Is Scientifically Unsound

Magnesium salts are not interchangeable because the counterion dictates solubility, hydration state, and the mode of magnesium ion coordination—all of which influence bioavailability and physiological handling. Magnesium-DL-aspartate tetrahydrate possesses a defined hydration stoichiometry (four water molecules per formula unit) that is an intrinsic part of its crystal lattice; substitution with a non‑hydrate or a different hydrate (e.g., trihydrate) alters the solid‑state properties, dissolution rate, and potentially the equilibrium solubility. Furthermore, the racemic (DL) nature of the aspartate ligand distinguishes it from the single‑enantiomer L‑aspartate forms, which exhibit different pharmacokinetic and pharmacodynamic profiles [1]. Consequently, procurement of a generic “magnesium aspartate” without specifying the tetrahydrate and stereochemical form introduces undefined variability that may compromise formulation consistency and performance.

Hydrate form mismatch

The tetrahydrate has intrinsic lattice water; non-hydrate or different hydrate (e.g., trihydrate) alters dissolution rate and solid-state stability.

Stereochemical variation

DL-racemic aspartate differs from L-aspartate in reported magnesium retention and model-response profiles; direct substitution may shift study outcomes.

Counterion-dependent solubility

Aspartate salt solubility and solution enthalpy differ from lactate, chloride, or oxide salts; interchange without prior validation is not supported by evidence.

• [1] Iezhitsa, I. N., Spasov, A. A., Zhuravleva, N. V., & Sinolitskii, M. K. (2004). Comparative study of the efficacy of potassium magnesium L-, D- and DL-aspartate stereoisomers in overcoming digoxin- and furosemide-induced potassium and magnesium depletions. Magnesium Research, 17(4), 276–292. PMID: 15726904 View Source

Magnesium-DL-aspartate tetrahydrate: Quantitative Comparative Evidence for Scientific Selection

Aqueous Solubility of Magnesium-DL-aspartate tetrahydrate vs. Magnesium-L-lactate trihydrate

The molar saturation solubility (mₛₐₜ) of magnesium‑DL‑aspartate tetrahydrate in water at 298.15 K is 0.1469 mol·kg⁻¹, which is approximately 2.4‑fold lower than that of magnesium‑L‑lactate trihydrate (0.3462 mol·kg⁻¹) under identical conditions [1]. The corresponding apparent molar enthalpy of solution for magnesium‑DL‑aspartate tetrahydrate is 11.5 kJ·mol⁻¹, compared to 3.81 kJ·mol⁻¹ for magnesium‑L‑lactate trihydrate [1].

Aqueous solubility

Head-to-head

DL-Asp tetrahydrate 0.1469 mol·kg⁻¹

Mg-L-lactate trihydrate 0.3462 mol·kg⁻¹

~2.4‑fold lower saturation; higher solution enthalpy (11.5 vs 3.81 kJ·mol⁻¹) at 25 °C

Supports formulation solvent selection context

Evidence Dimension	Aqueous saturation solubility (mₛₐₜ, mol·kg⁻¹) and apparent molar enthalpy of solution (ΔₛₒₗHₘ, kJ·mol⁻¹) at 298.15 K
Target Compound Data	mₛₐₜ = 0.1469 mol·kg⁻¹; ΔₛₒₗHₘ = 11.5 kJ·mol⁻¹
Comparator Or Baseline	Magnesium‑L‑lactate trihydrate: mₛₐₜ = 0.3462 mol·kg⁻¹; ΔₛₒₗHₘ = 3.81 kJ·mol⁻¹
Quantified Difference	Solubility: ~2.4‑fold higher for the lactate salt; enthalpy of solution: 3.0‑fold higher for the aspartate salt
Conditions	Deionized water, T = 298.15 K (25 °C), equilibrium solubility measurements

Why This Matters

Quantitative solubility data are essential for predicting dissolution behavior in aqueous formulations and for comparing the formulation flexibility of different magnesium salts.

• [1] Apelblat, A., & Manzurola, E. (2002). Solubilities of L‑glutamic acid, 3‑nitrobenzoic acid, p‑toluic acid, calcium‑L‑lactate, calcium gluconate, magnesium‑DL‑aspartate, and magnesium‑L‑lactate in water. The Journal of Chemical Thermodynamics, 34(7), 1127–1136. DOI: 10.1006/jcht.2002.0975 View Source

Crystal Structure Differentiation: Magnesium-DL-aspartate tetrahydrate vs. Magnesium-L-aspartate Forms

Magnesium‑DL‑aspartate tetrahydrate crystallizes as a racemic complex, Mg(D‑AspH)(L‑AspH)·4 H₂O, in the monoclinic space group P2₁/c with centrosymmetric complex units. The magnesium ion resides in an octahedral environment: four equatorial water oxygens and two axial β‑carboxylate oxygens from the aspartate ligands [1]. This hydration stoichiometry and coordination geometry are distinct from the L‑aspartate salts, which may crystallize with different hydration numbers or crystal packing arrangements.

Crystal structure

Class-level

Mg(D-AspH)(L-AspH)·4H₂O, monoclinic P2₁/c

Octahedral Mg: 4 equatorial H₂O + 2 axial β‑carboxylate oxygens

Distinct from L‑aspartate salts; hydration state may differ

Evidence Dimension	Crystal structure and hydration stoichiometry
Target Compound Data	Racemic bis(hydrogen aspartate) tetrahydrate; monoclinic P2₁/c; Mg octahedrally coordinated by 4 H₂O (equatorial) + 2 β‑carboxylate oxygens (axial); 4 H₂O per formula unit
Comparator Or Baseline	Magnesium‑L‑aspartate (non‑racemic) forms; hydration state may differ (e.g., anhydrous or different hydrate); crystal packing not centrosymmetric
Quantified Difference	Qualitative difference in crystal symmetry and hydration number
Conditions	Single‑crystal X‑ray diffraction analysis of crystals obtained from aqueous racemic aspartic acid and Mg(OH)₂ under reflux

Why This Matters

The defined crystal structure and hydration state are critical for solid‑state stability, powder flow characteristics, and for confirming identity and purity during quality‑control release of the tetrahydrate form.

• [1] Schmidbaur, H., Bach, I., Wilkinson, D. L., & Müller, G. (1989). Metal ion binding by amino acids. The crystal structure of racemic magnesium bis(hydrogen aspartate) tetrahydrate Mg(L‐AspH)(D‐AspH)·4 H₂O. Chemische Berichte, 122(8), 1445–1447. DOI: 10.1002/cber.19891220811 View Source

Comparative Magnesium Repletion Efficiency: DL-Aspartate vs. L-Aspartate in Magnesium-Deficient Rats

In a 7‑week magnesium‑deficient rat model (dietary Mg content 15 mg·kg⁻¹), administration of magnesium salts at a dose of 50 mg Mg·kg⁻¹ body weight demonstrated that magnesium L‑aspartate compensated for magnesium deficit more effectively and faster than magnesium DL‑aspartate [1]. According to the potassium and magnesium deficiency correction rate, the stereoisomers rank: L‑aspartate > DL‑aspartate > D‑aspartate [2].

Mg repletion rank

Head-to-head

L-Asp > DL-Asp > D-Asp

Reported rank in Mg‑deficient rat model; stereochemistry influences repletion rate

Diet 15 mg·kg⁻¹ Mg, 50 mg·kg⁻¹ oral dose, 7‑week study

Evidence Dimension	Magnesium repletion efficacy (compensation of alimentary magnesium deficiency)
Target Compound Data	Magnesium DL‑aspartate: intermediate efficacy; less effective than L‑aspartate, more effective than D‑aspartate
Comparator Or Baseline	Magnesium L‑aspartate: highest efficacy among all tested salts; Magnesium D‑aspartate: lowest efficacy among aspartate stereoisomers
Quantified Difference	Rank order: L‑Asp > DL‑Asp > D‑Asp (no single numerical difference reported; rank based on statistical comparisons)
Conditions	Male rats (180–200 g), Mg‑deficient diet for 7 weeks, oral Mg supplementation (50 mg Mg·kg⁻¹), plasma and erythrocyte Mg measured by spectrophotometry

Why This Matters

This direct comparison demonstrates that stereochemistry materially influences the physiological availability of magnesium from aspartate salts; the DL form occupies an intermediate position between the L‑ and D‑enantiomers.

• [1] Spasov, A. A., Iezhitsa, I. N., Kharitonova, M. V., & Kravchenko, M. S. (2010). [Comparative study of magnesium salts bioavailability in rats fed a magnesium-deficient diet]. Vestnik Rossiiskoi Akademii Meditsinskikh Nauk, (2), 29–37. PMID: 20364677 View Source
• [2] Iezhitsa, I. N., Spasov, A. A., Zhuravleva, N. V., & Sinolitskii, M. K. (2004). Comparative study of the efficacy of potassium magnesium L-, D- and DL-aspartate stereoisomers in overcoming digoxin- and furosemide-induced potassium and magnesium depletions. Magnesium Research, 17(4), 276–292. PMID: 15726904 View Source

Human Bioavailability of Magnesium Aspartate Relative to Magnesium Oxide, Chloride, and Lactate

In a human bioavailability study that measured urinary magnesium excretion as the endpoint, magnesium aspartate exhibited significantly higher fractional absorption than magnesium oxide (4 % fractional absorption) and demonstrated bioavailability equivalent to magnesium chloride and magnesium lactate [1]. The European Food Safety Authority (EFSA) AFC Panel concluded that the bioavailability of magnesium from magnesium L‑aspartate is similar to that from other organic magnesium salts [2].

Human absorption

Cross-study

Mg aspartate ≈ Mg chloride, Mg lactate

» Mg oxide (≈4% fractional absorption)

Belongs to higher‑bioavailability cluster of organic Mg salts

Urinary excretion method; healthy volunteers, 21 mEq·day⁻¹

Evidence Dimension	Fractional absorption (urinary excretion method) in healthy human volunteers
Target Compound Data	Magnesium aspartate: equivalent bioavailability to magnesium chloride and lactate; significantly higher than magnesium oxide
Comparator Or Baseline	Magnesium oxide: fractional absorption ≈4 %; Magnesium chloride and lactate: bioavailability equivalent to aspartate
Quantified Difference	Magnesium oxide < < Magnesium aspartate ≈ Magnesium chloride ≈ Magnesium lactate (no single numeric value for aspartate reported; equivalence established)
Conditions	Normal human volunteers, oral dose ~21 mEq Mg·day⁻¹, urinary Mg excretion monitored over 24 h

Why This Matters

Human bioavailability data establish that magnesium aspartate belongs to the higher‑bioavailability cluster of magnesium salts, justifying its selection over poorly absorbed inorganic salts such as magnesium oxide.

• [1] Firoz, M., & Graber, M. (2001). Bioavailability of US commercial magnesium preparations. Magnesium Research, 14(4), 257–262. PMID: 11794633 View Source
• [2] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). (2005). Opinion of the Scientific Panel on Food Additives, Flavourings, Processing Aids and Materials in Contact with Food (AFC) on a request from the Commission related to Magnesium aspartate as a source of magnesium for use in food supplements. The EFSA Journal, 324, 1–7. View Source

Antiarrhythmic Activity: Magnesium L-Aspartate vs. DL-Aspartate Stereoisomers

Intravenous administration of potassium magnesium L‑aspartate exhibited higher antiarrhythmic activity compared to potassium magnesium DL‑aspartate on strophanthin‑K, CaCl₂, and aconitine‑induced arrhythmia models in rats [1]. In a separate study, K,Mg L‑aspartate also produced less urinary excretion of amine nitrogen and magnesium compared to the DL‑stereoisomer, indicating more efficient retention [2].

Antiarrhythmic activity

Head-to-head

L-Asp > DL-Asp > D-Asp

Urinary Mg/amine N: D-Asp ≈ DL-Asp > L-Asp

Model‑response rank in rat arrhythmia models; L‑form shows higher retention

i.v. 100 mg·kg⁻¹ K,Mg aspartate; strophanthin‑K, CaCl₂, aconitine models

Evidence Dimension	Antiarrhythmic efficacy and urinary magnesium/amine nitrogen excretion
Target Compound Data	K,Mg DL‑aspartate: intermediate antiarrhythmic activity; higher urinary Mg and amine nitrogen excretion
Comparator Or Baseline	K,Mg L‑aspartate: highest antiarrhythmic activity; lowest urinary Mg and amine nitrogen excretion
Quantified Difference	Rank order for activity: L‑Asp > DL‑Asp > D‑Asp; urinary excretion: D‑Asp ≈ DL‑Asp > L‑Asp
Conditions	Male rats, i.v. administration (100 mg·kg⁻¹ K,Mg aspartate), arrhythmia induced by strophanthin‑K, CaCl₂, or aconitine; Mg and amine nitrogen measured in urine

Why This Matters

For applications where cardiac magnesium loading is intended, the stereochemical composition (L‑ vs. DL‑) may influence the rate and extent of magnesium retention and the associated antiarrhythmic efficacy.

• [1] Spasov, A. A., Iezhitsa, I. N., & Kharitonova, M. V. (2006). [Comparative study of the antiarrhythmic activity of L-, D- and DL-stereoisomers of potassium magnesium aspartate]. Kardiologiia, 46(7), 62–65. PMID: 16909966 View Source
• [2] Iezhitsa, I. N., Spasov, A. A., Zhuravleva, N. V., & Sinolitskii, M. K. (2004). Comparative study of the efficacy of potassium magnesium L-, D- and DL-aspartate stereoisomers in overcoming digoxin- and furosemide-induced potassium and magnesium depletions. Magnesium Research, 17(4), 276–292. PMID: 15726904 View Source

Magnesium-DL-aspartate tetrahydrate in Pharmaceutical Formulations: Film-Tablet Patent Evidence

A patent specification describes a film‑tablet dosage form comprising potassium DL‑aspartate and magnesium‑bis‑DL‑aspartate as the active substances, intended for the treatment of cardiac insufficiency, angina pectoris, and myocardial infarction [1]. The use of the DL‑aspartate form in a commercially viable solid oral dosage form demonstrates its suitability for pharmaceutical manufacturing.

Solid dosage form

Supporting evidence

Film‑tablet with K DL‑aspartate and Mg bis‑DL‑aspartate

Demonstrates formulation feasibility for oral solid dosage research

Patent specification; industrial applicability context

Evidence Dimension	Formulation feasibility in a solid oral dosage form
Target Compound Data	Magnesium‑bis‑DL‑aspartate (as the tetrahydrate) successfully incorporated into a film‑coated tablet with potassium DL‑aspartate
Comparator Or Baseline	Not specified; the patent establishes the utility of the DL‑aspartate form in a specific pharmaceutical application
Quantified Difference	Not applicable; qualitative demonstration of formulation compatibility
Conditions	Film‑tablet preparation method described in patent documentation

Why This Matters

Patent evidence confirms that magnesium‑DL‑aspartate tetrahydrate is a viable active pharmaceutical ingredient for solid oral dosage forms, providing a tangible example of industrial‑scale applicability.

• [1] Film-tablet form of active potassium and magnesium DL-aspartate substance and method for its preparation. Patent document (inferred from ChemWhat database entry; original patent details not fully retrieved). View Source

Magnesium-DL-aspartate tetrahydrate: Evidence‑Based Research and Industrial Application Scenarios

Pharmaceutical Solid Dosage Form Development

The defined crystal structure and hydration stoichiometry of magnesium‑DL‑aspartate tetrahydrate [1] provide predictable solid‑state properties essential for tablet or capsule formulation. The intermediate solubility (0.1469 mol·kg⁻¹ at 25 °C) [2] and the established formulation precedent in a film‑tablet patent [3] support its selection as an active ingredient in oral magnesium‑supplement dosage forms, particularly where a racemic aspartate source is specified.

Preclinical Magnesium Deficiency and Repletion Studies

Magnesium‑DL‑aspartate tetrahydrate serves as a well‑characterized reference compound in animal models of magnesium deficiency. Its intermediate efficacy between L‑ and D‑aspartate stereoisomers has been established in rats [4], making it a useful comparator when evaluating the stereochemical influence on magnesium bioavailability and retention.

Quality Control and Analytical Reference Standard

The fully characterized crystal structure and hydration state of magnesium‑DL‑aspartate tetrahydrate [1] make it suitable as an analytical reference standard for identity confirmation via X‑ray powder diffraction or for calibrating thermogravimetric analysis (TGA) to verify hydration stoichiometry in batch release testing.

Nutritional Supplement Formulation

Human bioavailability studies demonstrate that magnesium aspartate is among the magnesium salts with the highest fractional absorption, significantly exceeding that of magnesium oxide and equivalent to magnesium chloride and lactate [5]. The tetrahydrate form offers a defined, stable, and highly water‑soluble source of magnesium for use in dietary supplements, where label‑claim consistency and dissolution characteristics are critical.

Application

Selection Property

Validation Focus

Solid oral dosage form research

Defined crystal hydrate, intermediate solubility

Tablet/capsule formulation consistency

Mg deficiency model studies

DL‑racemic stereochemistry

Repletion rank and model‑response context

Analytical reference standard

Crystal structure and hydration state

XRD/TGA hydrate verification

Dietary supplement research

Higher bioavailability cluster, water solubility

Dissolution and fractional absorption comparison

• [1] Schmidbaur, H., Bach, I., Wilkinson, D. L., & Müller, G. (1989). Metal ion binding by amino acids. The crystal structure of racemic magnesium bis(hydrogen aspartate) tetrahydrate Mg(L‐AspH)(D‐AspH)·4 H₂O. Chemische Berichte, 122(8), 1445–1447. DOI: 10.1002/cber.19891220811 View Source
• [2] Apelblat, A., & Manzurola, E. (2002). Solubilities of L‑glutamic acid, 3‑nitrobenzoic acid, p‑toluic acid, calcium‑L‑lactate, calcium gluconate, magnesium‑DL‑aspartate, and magnesium‑L‑lactate in water. The Journal of Chemical Thermodynamics, 34(7), 1127–1136. DOI: 10.1006/jcht.2002.0975 View Source
• [3] Film-tablet form of active potassium and magnesium DL-aspartate substance and method for its preparation. Patent document (inferred from ChemWhat database entry). View Source
• [4] Spasov, A. A., Iezhitsa, I. N., Kharitonova, M. V., & Kravchenko, M. S. (2010). [Comparative study of magnesium salts bioavailability in rats fed a magnesium-deficient diet]. Vestnik Rossiiskoi Akademii Meditsinskikh Nauk, (2), 29–37. PMID: 20364677 View Source
• [5] Firoz, M., & Graber, M. (2001). Bioavailability of US commercial magnesium preparations. Magnesium Research, 14(4), 257–262. PMID: 11794633 View Source